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Compound of Interest

Compound Name: Chlorofluoromethane

Cat. No.: B1204246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of

chlorofluoromethane (CH₂ClF), also known as Freon 31 or R-31, at standard conditions. The

information is curated for researchers, scientists, and professionals in drug development who

require precise data for their work. This guide includes a summary of quantitative data in

tabular format, detailed experimental protocols for key physical property determination, and a

visual representation of a general experimental workflow.

Core Physical Properties of Chlorofluoromethane
Chlorofluoromethane is a colorless, odorless, and flammable gas at standard temperature

and pressure.[1] It is a hydrochlorofluorocarbon (HCFC) and has been used as a refrigerant.[1]

Quantitative Data Summary
The following tables summarize the key physical properties of chlorofluoromethane. Standard

conditions are defined as 25 °C (298.15 K) and 100 kPa (1 bar).
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Property Value Conditions

Molecular Formula CH₂ClF -

Molar Mass 68.48 g/mol [1][2] -

Appearance Colorless Gas[1] Standard

Density (gas) 1.271 kg/m ³ 20 °C[1]

Melting Point
-133.0 °C (-207.4 °F; 140.2 K)

[1][3][4]
-

Boiling Point
-9.1 °C (15.6 °F; 264.0 K)[1][3]

[4]
at 1 atm

Vapor Pressure 2603.0 ± 0.0 mmHg 25 °C[5]

Solubility in Water Poor[6] -

Henry's Law Constant (kH) 0.15 mol·kg⁻¹·bar⁻¹ -

CAS Number 593-70-4[1][3] -

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the application and safety of

chemical compounds. Below are detailed methodologies for measuring the key physical

properties of a volatile compound like chlorofluoromethane.

Determination of Boiling Point (Micro-method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile substance like chlorofluoromethane, which is a gas at room

temperature, its boiling point is determined under controlled cooling and pressure conditions. A

common laboratory method is the micro-boiling point determination.

Apparatus:

Thiele tube
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Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating/cooling bath (e.g., oil or cryo-bath)

Sample of the substance (in liquefied form)

Procedure:

A small amount of the liquefied chlorofluoromethane is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and placed in a Thiele tube containing a heating

or cooling liquid.

The apparatus is gently heated. A stream of bubbles will emerge from the open end of the

capillary tube as the air and then the vapor of the substance expand.

Heating is continued until a steady stream of bubbles is observed, indicating that the vapor

pressure of the sample is equal to the external pressure.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point. This is the point where the vapor pressure of the substance is equal to the

atmospheric pressure.

Determination of Melting Point
The melting point is the temperature at which a substance changes from a solid to a liquid. For

a substance that is a gas at room temperature, the melting point is determined at very low

temperatures.
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Apparatus:

Melting point apparatus with a cooling stage

Capillary tubes

Low-temperature thermometer

Sample of the substance (in solid form, frozen)

Procedure:

A small amount of the solidified chlorofluoromethane is placed into a capillary tube.

The capillary tube is placed in the sample holder of the melting point apparatus.

The apparatus is cooled to a temperature well below the expected melting point.

The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The sample is observed through a magnifying lens. The temperature at which the first drop

of liquid appears is recorded as the start of the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range. For a pure substance, this range is typically narrow.

Determination of Gas Density
The density of a gas is its mass per unit volume. The ideal gas law can be used to relate

density to molar mass, pressure, and temperature.

Apparatus:

Gas-tight syringe of a known volume

Analytical balance (accurate to 0.001 g)

Thermometer
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Barometer

Source of chlorofluoromethane gas

Procedure:

The mass of the empty, sealed gas-tight syringe is accurately measured on the analytical

balance.

The syringe is then filled with a known volume of chlorofluoromethane gas at a recorded

temperature and pressure.

The filled syringe is weighed again.

The mass of the gas is calculated by subtracting the mass of the empty syringe from the

mass of the filled syringe.

The density of the gas is then calculated by dividing the mass of the gas by its volume.

This experimental density can be compared to the density calculated from the ideal gas law

(ρ = PM/RT, where P is pressure, M is molar mass, R is the ideal gas constant, and T is

temperature in Kelvin) to assess the ideality of the gas under the experimental conditions.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of a

key physical property, such as the boiling point.
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Caption: Generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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